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Compound of Interest

Compound Name: Cellobionic acid

Cat. No.: B108432

An In-depth Technical Guide to Cellobionic Acid

Introduction

Cellobionic acid (CBA), a disaccharide acid, is emerging as a compound of significant interest
in the pharmaceutical, cosmetic, food, and chemical industries.[1][2] Structurally, it is composed
of a glucose unit linked to a gluconic acid unit via a (3-1,4-glycosidic bond.[3][4][5] This
aldobionic acid is derived from the oxidation of cellobiose, the repeating structural unit of
cellulose.[2][6] As a plant-based alternative to its stereoisomer, lactobionic acid, cellobionic
acid offers similar beneficial properties such as being biodegradable, non-toxic, and having
antioxidant capabilities.[2] Its applications are being explored in anti-aging cosmetic
formulations, moisturizers, and treatments for hyperpigmentation and acne, where it provides
the benefits of a-hydroxy acids without causing irritation.[7]

Chemical Structure and Properties

Cellobionic acid is chemically known as 4-O-3-D-glucopyranosyl-D-gluconic acid.[3][4] It is a
white, crystalline solid that is soluble in water.[3]

Below is a diagram representing the chemical structure of cellobionic acid.
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Caption: 2D representation of the Cellobionic Acid molecule.

Physicochemical Properties

A summary of the key physicochemical properties of cellobionic acid is presented in the table

below.
Property Value Reference
Molecular Formula C12H22012 [3]14]
Molecular Weight 358.30 g/mol [4]
CAS Number 534-41-8 [31[4]

White crystalline solid or
Appearance [31[8]
colorless syrup

Solubility Water, DMSO [3][8]

pKa 3.28 £0.35 [2]

Metabolic Pathway and Synthesis
Cellular Utilization Pathway in Neurospora crassa

The fungus Neurospora crassa possesses a specific metabolic pathway for the utilization of
cellobionic acid. Extracellular cellobionic acid can be directly imported into the cell by a
cellobionic acid transporter (CBT-1).[9] Alternatively, it can be cleaved into gluconic acid and
glucose by an extracellular B-glucosidase.[9] Once inside the cell, cellobionic acid is
phosphorylated by cellobionic acid phosphorylase (CAP) to yield glucose 1-phosphate and
gluconic acid.[9] Glucose 1-phosphate then enters glycolysis, while gluconic acid is converted
to 6-phosphogluconate by gluconokinase (GnK) to be utilized in the pentose phosphate
pathway.[9]
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Caption: Metabolic pathway of cellobionic acid in N. crassa.
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Experimental Protocols
Synthesis of Cellobionic Acid

A modified Frush and Isbell procedure can be used for the chemical synthesis of cellobionic
acid.[9]

Materials:

e Cellobiose

e Calcium Carbonate (CaCOs)

e Bromine (Brz)

» Deionized water

» Nitrogen gas

» Rotary evaporator

e Supelclean™ ENVI-Carb™ SPE column

Procedure:

In 500 mL of ice-cold water, dissolve 0.075 mol of cellobiose.

e Add 0.15 mol of CaCOs and 0.090 mol of bromine to the solution.

 Stir the reaction mixture at room temperature in the dark for 4 hours.

e Remove residual bromine by purging the solution with nitrogen gas for 1 hour.

o Concentrate the product on a rotary evaporator at 50°C to approximately 50% wt/vol.

o Purify the concentrated product using a Supelclean™ ENVI-Carb™ SPE column with an
elution gradient from water to 50% acetonitrile.[9]

Yeast Cell-Based Uptake Assay
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This protocol details a method for assessing the uptake of cellobionic acid in Saccharomyces
cerevisiae.[9]

Materials:

Saccharomyces cerevisiae strain

Optimized minimum medium (oMM)

Assay buffer (5 mM MES, 100 mM NacCl, pH 6.0)

Cellobionic acid stock solution (200 pM in assay buffer)

Incubator shaker

Procedure:

Grow S. cerevisiae in oMM lacking uracil to the late logarithmic phase.

e Harvest the cells and wash them three times with the assay buffer.

e Resuspend the cells to a final optical density (OD) of 40 in the assay buffer.
e Prepare a 200 uM stock solution of cellobionic acid in the assay buffer.

« Initiate the transport assay by mixing equal volumes of the cell suspension and the substrate
stock solution.

 Incubate the reaction mixture at 30°C with continuous shaking for 30 minutes.[9]

e Subsequent analysis of substrate depletion from the supernatant can be performed using
techniques like HPLC.

Whole-Cell Biotransformation for Cellobionic Acid
Production

This protocol describes the production of cellobionic acid using engineered Gluconobacter
oxydans.[2]
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Pre-culture Preparation:

Prepare a modified complex medium containing 5 g/L yeast extract, 3 g/L peptone from
casein, and 10 g/L fructose (FYP-medium).

Adjust the pH to 6.0 using 3 M HCI.

Autoclave the medium at 121°C for 20 minutes.

Add kanamycin and cefoxitin to a final concentration of 50 mg/L each.

Inoculate the medium with the engineered G. oxydans strain and incubate.

Biotransformation:

Set up a bioreactor with the appropriate medium. Initially, set the pH to 6.0 with 12.5% (v/v)
H3POa.

Control the temperature at 30°C.
Maintain the pH at 6.0 by the automated addition of 25% (v/v) NH4OH.

Ensure the dissolved oxygen (DO) concentration is kept above 30% air saturation by
adjusting the stirrer speed (500-1200 rpm) and gassing rate (2.0-2.8 vvm air).

Introduce the resting cells of G. oxydans and the cellobiose substrate.

Monitor the reaction progress by taking samples periodically.

Analytical Method (HPLC):

Use an anion-exchange column (e.g., Aminex HPX-87H).

The mobile phase is 5 MM H2SOa.

Maintain an isocratic flow rate of 0.6 mL/min.

Keep the column temperature at 60°C.
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e Inject a 10 pL sample volume.
» Quantify cellobiose and cellobionic acid concentrations against standard curves.[2]

Quantitative Data on Production

Several studies have reported on the production yields of cellobionic acid using different
biocatalytic approaches.

Molar
. Product . .
Substrate Biocatalyst . ConversionlYi Reference
Concentration
eld

In vitro synthetic

10 g/L i 60% (starch-to-
) enzymatic 6.2 g/L [1]

Maltodextrin ) CBA)

biosystem

In vitro synthetic
50 g/L ] -

) enzymatic 21.2 g/L Not specified [1]

Maltodextrin )

biosystem

Engineered
98 g/L Cellobiose  Gluconobacter Not specified >99% [6]

oxydans BP9

Engineered
Cellobiose Gluconobacter 502 g/L >99% [6]

oxydans
23 g/L Cellobiose  Recombinant
(from waste Pseudomonas 24.1g/lL Not specified [10]
paper) taetrolens

Conclusion

Cellobionic acid represents a versatile and promising bio-based chemical with wide-ranging
potential applications. Research into its synthesis, particularly through sustainable biocatalytic
routes, is advancing rapidly. The detailed understanding of its chemical structure, properties,
and metabolic pathways is crucial for harnessing its full potential in various industrial sectors.
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The experimental protocols provided herein offer a foundation for researchers and drug
development professionals to further explore and optimize the production and application of
this valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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